Cas no 476635-95-7 (BENZO[G]QUINOXALINE, 2,3-DI-2-FURANYL-)

• Product Name: BENZO[G]QUINOXALINE, 2,3-DI-2-FURANYL-
• CAS No: 476635-95-7
• MF: C₂₀H₁₂N₂O₂
• MW: 312.321484565735
• CID: 3385267
• PubChem ID: 753785
• Update Time: 2025-04-21

BENZO[G]QUINOXALINE, 2,3-DI-2-FURANYL- Chemical and Physical Properties

Names and Identifiers

• BENZO[G]QUINOXALINE, 2,3-DI-2-FURANYL-
• 2,3-bis(furan-2-yl)benzo[g]quinoxaline
• NCGC00161993-01
• CHEMBL1339026
• 2,3-di(furan-2-yl)benzo[g]quinoxaline
• 476635-95-7
• 2,3-Di(2-furanyl)benzo[g]quinoxaline
• AKOS022141558
• STL300393
• AG-690/12891378
• SCHEMBL7696747
• EU-0081681
• 2,3-di(2-furyl)benzo[g]quinoxaline

• Inchi： 1S/C20H12N2O2/c1-2-6-14-12-16-15(11-13(14)5-1)21-19(17-7-3-9-23-17)20(22-16)18-8-4-10-24-18/h1-12H
• InChI Key： MTWHFYCTTLPMIS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3=CC=CC=C3C=2)N=C(C2=CC=CO2)C=1C1=CC=CO1

Computed Properties

• Exact Mass: 312.089877630Da
• Monoisotopic Mass: 312.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.1Ų